4-(3-Aminopropyl)phenol
Cat. No. B3145447
M. Wt: 151.21 g/mol
InChI Key: AEMHLIHHQUOOGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:21].[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][cH:11][c:12]([CH2:15][CH2:16][CH2:17][NH2:18])[cH:13][cH:14]1.[CH2:23]1[O:24][CH2:25][CH2:26][CH2:27]1.[H:19][H:20].[Pd:22]>>[OH:8][c:9]1[cH:10][cH:11][c:12]([CH2:15][CH2:16][CH2:17][NH2:18])[cH:13][cH:14]1
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
NCCCc1ccc(OCc2ccccc2)cc1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Pd]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCCc1ccc(O)cc1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
